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Compound of Interest

Compound Name:
3-[(2-

Ethoxyethoxy)methyl]piperidine

CAS No.: 868067-33-8

Cat. No.: B3161110

Get Quote

Technical Guide: 3-[(2-
Ethoxyethoxy)methyl]piperidine
Safety Assessment, Handling Protocols, and Synthetic
Utility
Executive Summary
3-[(2-Ethoxyethoxy)methyl]piperidine (CAS: 868067-33-8) is a specialized heterocyclic

building block used primarily in medicinal chemistry and drug discovery.[1] Characterized by a

secondary amine within a piperidine ring and a polar ethoxyethoxy side chain, this compound

serves as a critical scaffold for introducing solubility-enhancing motifs into drug candidates.

This guide synthesizes the safety data sheet (SDS) requirements with practical laboratory

protocols. It moves beyond static hazard lists to provide a dynamic, self-validating system for

safe handling, storage, and experimental application.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7]
Understanding the physical properties is the first step in risk assessment. The high boiling point

and basicity dictate specific handling requirements.

Table 1: Physicochemical Specifications
Property Value Source/Note

Chemical Name

3-[(2-

Ethoxyethoxy)methyl]piperidin

e

IUPAC

CAS Number 868067-33-8 ChemicalBook [1]

Molecular Formula C₁₀H₂₁NO₂ Calculated

Molecular Weight 187.28 g/mol Calculated

Physical State Liquid (Viscous) Predicted based on structure

Boiling Point 254.0 ± 10.0 °C Predicted (760 mmHg) [1]

Density 0.925 ± 0.06 g/cm³ Predicted [1]

pKa (Conjugate Acid) 10.02 ± 0.10 Predicted (Basic Amine) [1]

Solubility
Soluble in organic solvents

(DCM, MeOH), Water

Polar ether chain enhances

aqueous solubility

Hazard Identification & Risk Assessment
As a secondary amine, the primary hazards are corrosivity and irritation. The ethoxyethoxy

chain adds polarity but does not significantly mitigate the basicity of the piperidine ring.

GHS Classification (Derived from Functional Group
Analysis)

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
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Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage).

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).

Mechanistic Insight: The Amine Hazard
The unhindered secondary amine at the 1-position of the piperidine ring is a potent nucleophile

and base. Upon contact with biological tissue, it can rapidly saponify lipids and denature

proteins, leading to deep, chemical burns that may not be immediately painful due to nerve

damage.

Handling, Storage, & Stability Protocols
This section outlines a self-validating workflow for maintaining compound integrity and operator

safety.

Storage Architecture
Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Secondary amines

readily absorb atmospheric CO₂ to form carbamates, appearing as a white crust.

Temperature: Refrigerate (2–8 °C) to minimize oxidation and degradation.

Container: Tightly sealed glass or Teflon-lined containers. Avoid metal containers that may

corrode.

Self-Validating Purity Check
Before using this reagent in critical synthesis (e.g., library production), validate its purity:

Visual Inspection: The liquid should be clear/colorless to pale yellow. Darkening indicates

oxidation (N-oxide formation).

¹H-NMR Check: Look for a diagnostic shift of the α-protons next to the nitrogen (approx. 2.5–

3.0 ppm). CO₂ absorption (carbamate salt) will cause line broadening or distinct downfield

shifts in this region.
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Operational Workflow Diagram
The following diagram illustrates the logical flow for safe handling, from storage retrieval to

waste disposal.
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Figure 1: Operational safety workflow ensuring compound integrity and operator protection.

Emergency Response Protocols
In the event of exposure, immediate action is critical to mitigate the corrosive effects of the

amine.[2]

Table 2: First Aid Measures
Exposure Route Immediate Action Rationale

Eye Contact
Rinse immediately with water

for 15+ mins.[3] Lift eyelids.

Basic compounds cause

penetrating corneal injury;

rapid dilution is vital.

Skin Contact

Remove contaminated

clothing. Wash with

soap/water.[2][3][4]

Prevent chemical burns.[4] Do

not use solvents (ethanol)

which may increase

absorption.

Inhalation

Move to fresh air. Administer

oxygen if breathing is difficult.

[2]

Vapors are respiratory irritants;

pulmonary edema may be

delayed.

Ingestion
Do NOT induce vomiting.

Rinse mouth. Drink water.

Vomiting re-exposes the

esophagus to the corrosive

base.
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Experimental Application & Synthetic Utility
3-[(2-Ethoxyethoxy)methyl]piperidine is a versatile nucleophile. Its secondary amine allows

for diverse functionalization, while the ether tail improves the physicochemical properties

(LogD, solubility) of the final molecule.

Key Reaction Pathways[12]
Amide Coupling: Reaction with carboxylic acids (using HATU/EDC) to form amides.

Reductive Amination: Reaction with aldehydes/ketones (using NaBH(OAc)₃) to form tertiary

amines.

SₙAr / Buchwald-Hartwig: Coupling with aryl halides to form N-aryl piperidines.

Validated Protocol: Amide Coupling (Example)
Reagents: Carboxylic Acid (1.0 eq), 3-[(2-Ethoxyethoxy)methyl]piperidine (1.1 eq), HATU

(1.2 eq), DIPEA (3.0 eq), DMF.

Procedure:

Dissolve Acid and HATU in DMF. Stir 5 min.

Add DIPEA, then the Piperidine derivative.

Monitor by LCMS. The basic nitrogen is consumed, neutralizing the corrosion hazard in

the product.
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Figure 2: Synthetic utility pathways demonstrating the versatility of the piperidine scaffold.

Toxicological Context
While specific toxicological data for this exact CAS is limited, "read-across" methodology from

structural analogs (Piperidine, 3-Methylpiperidine) provides a high-confidence safety profile.

Acute Toxicity: Piperidine derivatives typically show oral LD50 values in the range of 100–

500 mg/kg (Rat). Treat as Harmful.

Carcinogenicity: No specific data indicates this compound is carcinogenic.

Environmental Fate: The ether chain suggests potential for higher water solubility and

mobility compared to lipophilic piperidines. Prevent entry into drains.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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